Cas no 2103044-59-1 (rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol)

• Product Name: rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol
• CAS No: 2103044-59-1
• MF: C₉H₁₉FN₂O
• MW: 190.258365869522
• CID: 5965055
• PubChem ID: 165443786
• Update Time: 2025-09-26

rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol
• rac-1-[(3R,4R)-3-amino-4-methylpiperidin-1-yl]-3-fluoropropan-2-ol
• EN300-1644934
• 2103044-59-1

• Inchi： 1S/C9H19FN2O/c1-7-2-3-12(6-9(7)11)5-8(13)4-10/h7-9,13H,2-6,11H2,1H3/t7-,8?,9+/m1/s1
• InChI Key： DAXCJBFWZBUTAU-NBXIYJJMSA-N
• SMILES： FCC(CN1CC[C@@H](C)[C@H](C1)N)O

Computed Properties

• Exact Mass: 190.14814140g/mol
• Monoisotopic Mass: 190.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.5Ų

Additional information on rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol

Comprehensive Overview of rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol (CAS No. 2103044-59-1)

The compound rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol (CAS No. 2103044-59-1) is a chiral piperidine derivative with significant potential in pharmaceutical research and drug development. Its unique structural features, including the 3-amino-4-methylpiperidine core and 3-fluoropropan-2-ol moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol has surged, driven by advancements in asymmetric synthesis and precision medicine. The compound's fluorinated component enhances its metabolic stability, a critical factor in drug design. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a hot topic due to its ability to improve pharmacokinetic properties. The CAS No. 2103044-59-1 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The stereochemistry of rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol plays a pivotal role in its biological activity. The (3R,4R) configuration is particularly noteworthy, as it influences the compound's interaction with enzymes and receptors. This specificity is crucial for developing selective inhibitors or agonists, a key focus area in modern drug discovery. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology for targeted protein degradation.

From a synthetic perspective, the preparation of rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol involves multi-step organic transformations, including reductive amination and fluorination reactions. Optimizing these processes is essential for achieving high yields and enantiomeric purity, which are critical for scaling up production. The compound's CAS No. 2103044-59-1 is often referenced in patents and scientific literature, highlighting its industrial importance.

Beyond its pharmaceutical applications, rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol is also studied for its potential in bioconjugation and chemical biology. Its reactive amino and hydroxyl groups enable facile derivatization, making it a versatile tool for probing biological systems. This versatility has sparked interest in fields like diagnostic imaging and theranostics, where molecular probes are in high demand.

In conclusion, rac-1-(3R,4R)-3-amino-4-methylpiperidin-1-yl-3-fluoropropan-2-ol (CAS No. 2103044-59-1) represents a promising scaffold for drug discovery and chemical biology. Its structural complexity, combined with the growing emphasis on fluorinated compounds and chiral synthesis, positions it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in both academic and industrial settings.